Cas no 42407-51-2 (N-Methyl-4-phenylbutanamide)

N-Methyl-4-phenylbutanamide is a synthetic organic compound belonging to the class of amides, characterized by its phenyl and butanamide structural motifs. This compound is of interest in pharmaceutical and chemical research due to its potential as an intermediate in the synthesis of bioactive molecules. Its well-defined structure and purity make it suitable for applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of the N-methyl group enhances its stability and solubility in organic solvents, facilitating its use in various synthetic pathways. Researchers value this compound for its reproducibility and compatibility with standard laboratory protocols.

N-Methyl-4-phenylbutanamide structure

Product Name:N-Methyl-4-phenylbutanamide

CAS No:42407-51-2

MF:C₁₁H₁₅NO

MW:177.242902994156

MDL:MFCD03576602

CID:2127493

PubChem ID:17947794

Update Time:2025-10-31

N-Methyl-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

- N-methyl-4-phenylbutanamide
- N-Methyl-4-phenylbutanamide
- MDL： MFCD03576602
- Inchi： 1S/C11H15NO/c1-12-11(13)9-5-8-10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3,(H,12,13)
- InChI Key： WEKPKUUXSDVLAT-UHFFFAOYSA-N
- SMILES： O=C(CCCC1C=CC=CC=1)NC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 150
XLogP3: 2.2
Topological Polar Surface Area: 29.1

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 353.5±21.0 °C at 760 mmHg
Flash Point: 209.7±7.0 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-Methyl-4-phenylbutanamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-Methyl-4-phenylbutanamide Pricemore >>

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